Cas no 1866973-12-7 (4-(4-Bromophenyl)-1-chlorobutan-2-ol)

• Product Name: 4-(4-Bromophenyl)-1-chlorobutan-2-ol
• CAS No: 1866973-12-7
• MF: C₁₀H₁₂BrClO
• MW: 263.558681488037
• CID: 6258076
• PubChem ID: 165780708
• Update Time: 2025-05-22

4-(4-Bromophenyl)-1-chlorobutan-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-(4-bromophenyl)-1-chlorobutan-2-ol
• 1866973-12-7
• EN300-1913944
• 4-(4-Bromophenyl)-1-chlorobutan-2-ol

• Inchi： 1S/C10H12BrClO/c11-9-4-1-8(2-5-9)3-6-10(13)7-12/h1-2,4-5,10,13H,3,6-7H2
• InChI Key： ZGPDDAHPNTXMNF-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CCC(CCl)O

Computed Properties

• Exact Mass: 261.97601g/mol
• Monoisotopic Mass: 261.97601g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 20.2Ų

Additional information on 4-(4-Bromophenyl)-1-chlorobutan-2-ol

4-(4-Bromophenyl)-1-chlorobutan-2-ol: A Comprehensive Overview

4-(4-Bromophenyl)-1-chlorobutan-2-ol is a chemical compound with the CAS number 1866973-12-7. This compound is an organic molecule characterized by its unique structure, which includes a bromophenyl group, a chloro substituent, and a hydroxyl group attached to a butanediol backbone. The compound has garnered attention in various fields, including pharmaceutical research, materials science, and organic synthesis, due to its versatile functional groups and potential applications.

The molecular structure of 4-(4-Bromophenyl)-1-chlorobutan-2-ol is defined by its key functional groups: the bromophenyl ring, the chloro group, and the hydroxyl group. The bromophenyl ring contributes to the compound's aromaticity and electronic properties, while the chloro group introduces electrophilic character and reactivity. The hydroxyl group, located on the butanediol backbone, imparts hydrophilic properties and facilitates various chemical reactions. These functional groups make the compound highly versatile in synthetic chemistry.

Recent studies have highlighted the potential of 4-(4-Bromophenyl)-1-chlorobutan-2-ol in drug discovery and development. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents. The compound's ability to undergo nucleophilic substitution reactions has been leveraged to create derivatives with enhanced pharmacokinetic profiles.

In materials science, 4-(4-Bromophenyl)-1-chlorobutan-2-ol has been investigated for its potential in polymer synthesis. Its hydroxyl group can participate in condensation reactions, leading to the formation of polyesters or polyurethanes with tailored mechanical properties. Additionally, the bromophenyl group can contribute to UV stability and thermal resistance in polymer matrices.

The synthesis of 4-(4-Bromophenyl)-1-chlorobutan-2-ol typically involves multi-step organic reactions. A common approach includes the bromination of phenol derivatives followed by alkylation or substitution reactions to introduce the chloro and hydroxyl groups. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, enabling large-scale production of high-purity compounds.

From an environmental perspective, understanding the degradation pathways of 4-(4-Bromophenyl)-1-chlorobutan-2-ol is crucial for assessing its ecological impact. Studies have shown that under aerobic conditions, the compound undergoes microbial degradation through oxidative cleavage of the carbon-bromine bond. This process generates less harmful byproducts, making it relatively eco-friendly compared to other halogenated compounds.

In conclusion, 4-(4-Bromophenyl)-1-chlorobutan-2-ol (CAS No: 1866973-12-7) is a multifaceted compound with significant potential in various scientific domains. Its unique structure and functional groups make it an invaluable tool in organic synthesis, drug discovery, and materials science. As research continues to uncover new applications and optimize synthetic methods, this compound is poised to play an increasingly important role in advancing modern chemistry.